Cas no 86583-05-3 (N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide)

• Product name: N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• CAS No: 86583-05-3
• MF: C₂₆H₄₀N₂O₂
• MW: 412.608
• CID: 991771
• PubChem ID: 335736

N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(2-methylpropane-1,2-diyl)bistricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• N-[2-(adamantane-1-carbonylamino)-2-methylpropyl]adamantane-1-carboxamide
• NSC-346558
• NSC346558
• DTXSID90319532
• 86583-05-3
• N,N'-(2-Methylpropane-1,2-diyl)di(tricyclo[3.3.1.1~3,7~]decane-1-carboxamide)
• N-[1-(ADAMANTANE-1-CARBONYLAMINO)-2-METHYL-PROPAN-2-YL]ADAMANTANE-1-CARBOXAMIDE
• DS-002228

• Inchi： InChI=1S/C26H40N2O2/c1-24(2,28-23(30)26-12-19-6-20(13-26)8-21(7-19)14-26)15-27-22(29)25-9-16-3-17(10-25)5-18(4-16)11-25/h16-21H,3-15H2,1-2H3,(H,27,29)(H,28,30)
• InChI Key： ZQKAZEYIFKCJID-UHFFFAOYSA-N
• SMILES： CC(C)(CNC(=O)C12CC3CC(C1)CC(C3)C2)NC(=O)C45CC6CC(C4)CC(C6)C5

Computed Properties

• Exact Mass: 412.308978523g/mol
• Monoisotopic Mass: 412.308978523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 4.6